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Compound of Interest |

2-(Azepan-1-yl)ethanamine
Compound Name:

dihydrochloride
CAS No.: 300578-40-9
Cat. No.: B1522310

Get Quote

The azepane functional group, a seven-membered saturated heterocycle containing a single

nitrogen atom, has emerged as a cornerstone in the field of medicinal chemistry and organic
synthesis.[1] Formally known as hexamethyleneimine, this azacycloalkane is the fully
hydrogenated form of azepine.[2][3] Its significance is underscored by its presence in the top
100 most frequently utilized ring systems for small molecule drugs, with over 20 FDA-approved
medications incorporating this motif.[4][5]

The utility of the azepane ring stems not just from its secondary amine functionality, which
allows for a wide array of chemical transformations, but also from its distinct three-dimensional
architecture.[1][6] Unlike smaller, more rigid five- and six-membered rings like pyrrolidine and
piperidine, the seven-membered azepane ring possesses significant conformational flexibility.
[7] This inherent structural plasticity allows molecules containing this scaffold to explore a
broader region of three-dimensional chemical space, a critical attribute for optimizing
interactions with complex biological targets.[8] This guide provides a comprehensive overview
of the azepane functional group, delving into its structural nuances, spectroscopic signatures,
synthetic accessibility, and its pivotal role in the development of therapeutic agents.
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Structural and Conformational Analysis

The non-planar nature of the azepane ring leads to a complex conformational landscape. While
various forms exist, including chair and boat conformations, extensive computational and
experimental studies have shown that the twist-chair conformation is generally the most stable.
[9] The relative energies of these conformers are subtle and can be influenced by the
substitution pattern on the ring. This ability to bias the ring's conformation through strategic
substitution is a powerful tool in drug design, enabling the fine-tuning of a molecule's shape to
achieve a desired pharmacological profile.[7][10]

Azepane Conformational Landscape
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Caption: Conformational landscape of the azepane ring.

Spectroscopic Properties

The characterization of azepane and its derivatives relies on standard spectroscopic
techniques. The following table summarizes the key expected spectroscopic data.
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Note: Chemical shifts are approximate and can vary significantly based on solvent,
concentration, and substitution pattern.

Synthesis of the Azepane Scaffold

The construction of the azepane ring system has been a persistent challenge for synthetic
organic chemists, leading to the development of several innovative strategies.[4] While
classical methods often involve high step counts, modern approaches have streamlined access
to these valuable scaffolds.[8]

Key Synthetic Strategies:

» Ring-Closing Reactions: These methods typically involve the cyclization of a linear precursor.
A prominent example is the use of Ring-Closing Metathesis (RCM) on a diene-containing
amine, followed by hydrogenation of the resulting double bond.

» Ring-Expansion Reactions: This approach transforms a more readily available smaller ring
into the seven-membered azepane system. The Beckmann rearrangement of cyclohexanone
oximes is a classic and widely used method.[8]

e Photochemical Dearomative Ring Expansion: A cutting-edge strategy involves the
conversion of simple, readily available nitroarenes into complex azepanes.[8][11] This
process, mediated by blue light at room temperature, transforms the six-membered benzene
ring into a seven-membered system in a single photochemical step.[8][11] A subsequent
hydrogenolysis yields the final polysubstituted azepane, effectively translating the
substitution pattern of the starting aromatic compound to the saturated heterocycle.[8]

Click to download full resolution via product page
Caption: Key retrosynthetic approaches to the azepane core.

Reactivity of the Azepane Functional Group

The chemical utility of azepane is dominated by the reactivity of its secondary amine.[6] This
functionality allows it to participate in a broad spectrum of organic reactions, making it a
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versatile intermediate in complex syntheses.[6]

» Nucleophilicity: The nitrogen lone pair makes azepane a potent nucleophile, readily
participating in reactions such as N-alkylation, N-acylation, and Michael additions.

» Basicity: With a pKa of approximately 11.07, azepane is a moderately strong base and can
be employed in various catalytic processes.[2]

o Amide Formation: It reacts with carboxylic acids, acyl chlorides, and anhydrides to form the
corresponding amides, a crucial linkage in many pharmaceutical compounds.[6]

The saturated carbocyclic framework is generally stable and unreactive, although specific C-H
functionalization methods can be employed for further elaboration.

Applications in Drug Discovery and Medicinal
Chemistry

The azepane motif is a privileged scaffold in medicinal chemistry due to its wide range of
pharmacological activities and favorable physicochemical properties.[1][5] Its three-dimensional
nature provides an excellent platform for developing selective and potent therapeutic agents.
Azepane-based compounds have demonstrated efficacy in numerous therapeutic areas,
including oncology, infectious diseases, and neurology.[3][4][5]

The following table lists several FDA-approved drugs that feature the azepane core,
highlighting the structural diversity and broad therapeutic impact of this functional group.
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Mechanism of Action

Drug Name Therapeutic Application o
(Simplified)
) ) Selective Estrogen Receptor
Bazedoxifene Osteoporosis Treatment
Modulator (SERM)
. o Penicillin Binding Protein 2
Mecillinam Antibiotic o
(PBP2) Inhibitor
) . ) Histamine H1 Receptor
Setastine Antihistamine )
Antagonist
] ) o ] Sulfonylurea; stimulates insulin
Gliclazide Antidiabetic )
secretion
] Cannabinoid Receptor Analgesic and anticonvulsant
Nabazenil )
Modulator properties

This is a representative, not exhaustive, list. Source:[5][12]

Exemplary Experimental Protocol: Photochemical
Synthesis of a 3H-Azepine Intermediate

This protocol is adapted from a state-of-the-art method for azepane synthesis, demonstrating
the practical application of modern photochemical techniques.[8][11] This process represents a
self-validating system where the successful formation of the azepine product confirms the
efficacy of the light-mediated dearomative ring expansion.

Objective: To synthesize a 3H-azepine intermediate from a substituted nitroarene via
photochemical ring expansion.

Materials:
o Substituted Nitroarene (e.g., 4-methylnitrobenzene) (1.0 equiv)
 Triisopropyl phosphite (P(Oi-Pr)3) (2.0 equiv)

o Triethylamine (NEts3) (4.0 equiv)
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e Anhydrous, degassed solvent (e.g., Acetonitrile)

e Blue LED light source (e.g., 450 nm)

 Inert atmosphere apparatus (e.g., Schlenk line or glovebox)
Procedure:

e Reaction Setup: In an oven-dried reaction vessel under an inert atmosphere (e.g., Nitrogen
or Argon), dissolve the substituted nitroarene (1.0 equiv) in the anhydrous, degassed
solvent.

o Reagent Addition: Add triethylamine (4.0 equiv) followed by triisopropyl phosphite (2.0 equiv)
to the solution at room temperature.

o Photochemical Reaction: Place the reaction vessel in proximity to the blue LED light source
and begin irradiation. Maintain the reaction at room temperature. The causality for using blue
light is its ability to excite the nitroarene to a reactive state that can engage with the
phosphite, initiating the deoxygenation and subsequent nitrene formation required for ring
expansion.[8]

» Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until
the starting material is consumed (typically 24-48 hours).

» Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to
remove the solvent.

« Purification: Purify the crude residue by column chromatography on silica gel using an
appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to isolate the desired 3H-
azepine product.

o Characterization: Confirm the structure of the product using NMR spectroscopy (*H and 13C)
and mass spectrometry. The resulting 3H-azepine can then be carried forward for
hydrogenolysis to the final azepane.

Conclusion
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The azepane functional group is far more than a simple cyclic amine; it is a versatile and
powerful building block that has secured a prominent position in contemporary drug discovery.
Its unique combination of conformational flexibility and synthetic accessibility allows medicinal
chemists to craft molecules with tailored three-dimensional shapes, leading to enhanced
potency and selectivity. As synthetic methodologies continue to advance, particularly in the
realm of efficient ring construction, the prevalence and importance of the azepane scaffold in
the development of next-generation therapeutics are set to expand even further.[1][4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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